Cas no 113238-61-2 (tert-butyl 2-isocyanatoacetate)

tert-butyl 2-isocyanatoacetate structure
113238-61-2 structure
Product Name:tert-butyl 2-isocyanatoacetate
CAS No:113238-61-2
MF:C7H11NO3
MW:157.167142152786
MDL:MFCD24450694
CID:2110398
PubChem ID:20186635
Update Time:2025-04-21

tert-butyl 2-isocyanatoacetate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 2-isocyanatoacetate
    • NEA23861
    • DTXSID40603291
    • G27762
    • tert-butyl2-isocyanatoacetate
    • JPGTZLMGEUIJGV-UHFFFAOYSA-N
    • 819-786-9
    • DA-20187
    • EN300-304691
    • SCHEMBL2889944
    • Acetic acid, isocyanato-, 1,1-dimethylethyl ester
    • tert-Butyl N-(oxomethylidene)glycinate
    • 113238-61-2
    • MDL: MFCD24450694
    • Inchi: 1S/C7H11NO3/c1-7(2,3)11-6(10)4-8-5-9/h4H2,1-3H3
    • InChI Key: JPGTZLMGEUIJGV-UHFFFAOYSA-N
    • SMILES: O(C(CN=C=O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 157.07389321Da
  • Monoisotopic Mass: 157.07389321Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 55.7Ų

tert-butyl 2-isocyanatoacetate Security Information

tert-butyl 2-isocyanatoacetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B811740-25mg
tert-Butyl 2-Isocyanatoacetate
113238-61-2
25mg
$ 50.00 2022-06-06
TRC
B811740-50mg
tert-Butyl 2-Isocyanatoacetate
113238-61-2
50mg
$ 95.00 2022-06-06
TRC
B811740-250mg
tert-Butyl 2-Isocyanatoacetate
113238-61-2
250mg
$ 320.00 2022-06-06
Enamine
EN300-304691-0.05g
tert-butyl 2-isocyanatoacetate
113238-61-2 95.0%
0.05g
$69.0 2025-03-19
Enamine
EN300-304691-0.1g
tert-butyl 2-isocyanatoacetate
113238-61-2 95.0%
0.1g
$105.0 2025-03-19
Enamine
EN300-304691-0.25g
tert-butyl 2-isocyanatoacetate
113238-61-2 95.0%
0.25g
$149.0 2025-03-19
Enamine
EN300-304691-0.5g
tert-butyl 2-isocyanatoacetate
113238-61-2 95.0%
0.5g
$284.0 2025-03-19
Enamine
EN300-304691-1.0g
tert-butyl 2-isocyanatoacetate
113238-61-2 95.0%
1.0g
$385.0 2025-03-19
Enamine
EN300-304691-2.5g
tert-butyl 2-isocyanatoacetate
113238-61-2 95.0%
2.5g
$754.0 2025-03-19
Enamine
EN300-304691-5.0g
tert-butyl 2-isocyanatoacetate
113238-61-2 95.0%
5.0g
$1115.0 2025-03-19
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